Cas no 1803668-13-4 (5-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 5-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1803668-13-4
• MF: C₇H₅ClF₂N₂O
• MW: 206.577207326889
• CID: 4854255
• Update Time: 2025-06-07

5-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C7H5ClF2N2O/c8-6-3(11)1-12-4(2-13)5(6)7(9)10/h1-2,7H,11H2
• InChI Key： JETPTOXFHBFTGK-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C=O)C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.2
• Topological Polar Surface Area: 56

Additional information on 5-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde

Introduction to 5-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1803668-13-4)

5-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural features and potential applications in drug discovery. With the CAS number 1803668-13-4, this compound represents a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. The presence of both amino and aldehyde functional groups, combined with the electron-withdrawing effects of the chloro and difluoromethyl substituents, makes this molecule a valuable scaffold for further chemical modifications and derivatization.

The chemical structure of 5-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde consists of a pyridine core, which is a common motif in many pharmacologically active compounds. The pyridine ring provides a stable aromatic backbone, while the various substituents attached to it contribute to the compound's unique reactivity and binding properties. Specifically, the amino group at the 5-position enhances nucleophilic substitution reactions, while the aldehyde group at the 2-position allows for condensation reactions with amine-containing substrates, facilitating the formation of Schiff bases or other heterocyclic structures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that modulate inflammatory pathways. 5-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde has emerged as a promising precursor in this endeavor due to its ability to serve as a building block for molecules that interact with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators like prostaglandins and leukotrienes, making them attractive targets for therapeutic intervention.

One of the most compelling aspects of 5-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde is its potential utility in designing small-molecule inhibitors that exhibit high selectivity and potency. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, attributes that are highly desirable in drug candidates. This modification often leads to improved pharmacokinetic profiles, which can translate into better clinical outcomes. Furthermore, the chloro substituent at the 4-position can serve as a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, allowing chemists to introduce diverse aryl or heteroaryl moieties into the molecular framework.

Recent advancements in computational chemistry have also highlighted the significance of 5-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde as a scaffold for virtual screening campaigns. High-throughput virtual screening (HTVS) combined with molecular docking studies has enabled researchers to rapidly identify novel analogs with enhanced biological activity. These computational approaches leverage quantum mechanical methods and machine learning algorithms to predict binding interactions between potential drug candidates and biological targets. By integrating these techniques with experimental validation, scientists can accelerate the discovery process significantly.

The synthetic pathways for 5-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde have been optimized to ensure high yields and purity, making it accessible for industrial-scale production. Common synthetic routes involve multi-step organic transformations starting from commercially available pyridine derivatives. For instance, chlorination at the 4-position followed by protection-deprotection strategies for the amino group can yield the desired product with minimal side reactions. Additionally, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at specific positions on the pyridine ring.

In clinical research settings, derivatives of 5-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde have shown promise in preclinical models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of these compounds to modulate neurotransmitter pathways while exhibiting low toxicity makes them attractive candidates for further development. Moreover, their structural flexibility allows for fine-tuning of pharmacological properties through systematic variation of substituents, enabling researchers to optimize both efficacy and safety profiles.

The role of 5-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde extends beyond traditional pharmaceutical applications; it also finds utility in agrochemical research. Certain derivatives exhibit inhibitory effects on plant pathogens, demonstrating potential as lead compounds for developing novel fungicides. This dual functionality underscores the compound's broad applicability across multiple scientific domains.

As our understanding of molecular interactions continues to evolve, so does our appreciation for intermediates like 5-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde. The integration of cutting-edge technologies such as CRISPR-Cas9 gene editing and organ-on-a-chip platforms is likely to further expand its utility in drug discovery pipelines. By leveraging these advanced tools alongside traditional synthetic methodologies, researchers can uncover new therapeutic opportunities that were previously inaccessible.

In conclusion,5-Amino-4-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1803668-13-4) represents a cornerstone compound in modern medicinal chemistry. Its unique structural features and versatile reactivity make it indispensable for designing innovative therapeutic agents targeting a wide range of diseases. As research progresses, this compound will undoubtedly continue to play a pivotal role in shaping the future of drug development.